Cas no 2138412-62-9 (Methyl 3-amino-1-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate)

• Product Name: Methyl 3-amino-1-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate
• CAS No: 2138412-62-9
• MF: C₉H₁₇N₃O₃
• MW: 215.249582052231
• CID: 6592639
• PubChem ID: 165748869
• Update Time: 2025-05-21

Methyl 3-amino-1-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate
• EN300-739963
• 2138412-62-9
• Methyl 3-amino-1-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate

• Inchi： 1S/C9H17N3O3/c1-3-11-8(14)12-9(7(13)15-2)4-6(10)5-9/h6H,3-5,10H2,1-2H3,(H2,11,12,14)
• InChI Key： ZMDVJZCCWQHHFO-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(C1)N)NC(NCC)=O)=O

Computed Properties

• Exact Mass: 215.12699141g/mol
• Monoisotopic Mass: 215.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 93.4Ų

Additional information on Methyl 3-amino-1-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate

Methyl 3-amino-1-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate: A Comprehensive Overview

Methyl 3-amino-1-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate, with the CAS number 2138412-62-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as Methyl 3-amino... or Methyl cyclobutane derivative, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of Methyl 3-amino... is characterized by a cyclobutane ring, which introduces strain and reactivity that are advantageous in synthetic chemistry. The presence of amino and carbamate groups further enhances its functional versatility. Researchers have utilized this compound as a building block in the synthesis of complex molecules, leveraging its reactivity to construct bioactive agents. For instance, recent advancements in medicinal chemistry have demonstrated its utility in the development of inhibitors for specific enzyme targets, showcasing its potential in precision medicine.

One of the most intriguing aspects of Methyl 3-amino... is its ability to participate in diverse chemical transformations. Studies have shown that it can undergo ring-opening reactions under specific conditions, leading to the formation of valuable intermediates for drug discovery. Additionally, its role as a precursor in the synthesis of macrocyclic compounds has been explored, further expanding its applicability in chemical synthesis.

From an analytical standpoint, Methyl 3-amino... has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational dynamics and stability, which are critical for understanding its behavior in biological systems. Recent research has also focused on optimizing the synthesis of this compound, with efforts directed toward improving yield and reducing production costs.

In terms of applications, Methyl 3-amino... holds promise in the development of anti-inflammatory and anticancer agents. Preclinical studies have indicated that it exhibits selective activity against certain cancer cell lines, suggesting potential therapeutic benefits. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for targeting diseases associated with dysregulated pathways.

Looking ahead, the continued exploration of Methyl 3-amino... is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical applications. As research progresses, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and developing innovative treatments.